Cas no 1189440-88-7 (N-(2,6-dimethylphenyl)-2-({2-methyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)butanamide)

• Product Name: N-(2,6-dimethylphenyl)-2-({2-methyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)butanamide
• CAS No: 1189440-88-7
• MF: C₂₃H₂₄N₄O₂S
• MW: 420.527263641357
• CID: 5391225
• Update Time: 2025-05-30

N-(2,6-dimethylphenyl)-2-({2-methyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-[(2,3-Dihydro-2-methyl-3-oxoimidazo[1,2-c]quinazolin-5-yl)thio]-N-(2,6-dimethylphenyl)butanamide
• N-(2,6-dimethylphenyl)-2-({2-methyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)butanamide

• Inchi： 1S/C23H24N4O2S/c1-5-18(21(28)26-19-13(2)9-8-10-14(19)3)30-23-25-17-12-7-6-11-16(17)20-24-15(4)22(29)27(20)23/h6-12,15,18H,5H2,1-4H3,(H,26,28)
• InChI Key： HURGJEYAANODEX-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=CC=C1C)(=O)C(SC1N2C(=O)C(C)N=C2C2=C(N=1)C=CC=C2)CC

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.41±0.70(Predicted)

Additional information on N-(2,6-dimethylphenyl)-2-({2-methyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)butanamide

N-(2,6-Dimethylphenyl)-2-{[2-Methyl-3-Oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}butanamide: A Comprehensive Overview

CAS No. 1189440-88-7 corresponds to the compound N-(2,6-dimethylphenyl)-2-{[2-methyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}butanamide, a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities.

The molecular structure of this compound is characterized by a sulfanyl group attached to a butanamide backbone, which is further connected to an imidazo[1,2-c]quinazoline moiety. The imidazoquinazoline ring system is known for its versatility in medicinal chemistry, often exhibiting potent bioactivity against various targets such as kinases and other enzymes.

Recent studies have highlighted the importance of imidazoquinazoline derivatives in drug discovery. For instance, researchers have demonstrated that these compounds can act as inhibitors of certain protein kinases, which are key players in cancer progression and other diseases. The presence of the sulfanyl group in this molecule may enhance its solubility and bioavailability, making it a promising candidate for further exploration in preclinical models.

The synthesis of this compound involves a multi-step process that typically includes the formation of the imidazoquinazoline core followed by the introduction of the sulfanyl and butanamide groups. Advanced techniques such as microwave-assisted synthesis and catalytic coupling reactions have been employed to optimize the yield and purity of this compound.

In terms of applications, this compound has shown potential in anti-inflammatory and anti-proliferative assays. Its ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms and developing therapeutic interventions.

Moreover, computational studies using molecular docking have revealed that this compound exhibits favorable binding interactions with several drug targets. These findings underscore its potential as a lead compound for drug development programs targeting specific diseases.

In conclusion, N-(2,6-dimethylphenyl)-2-{[2-methyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}butanamide represents an exciting advancement in organic chemistry with broad implications for pharmacological research.